Cas no 1806332-88-6 (Methyl 2,5-dimethyl-4-fluorobenzoate)
1806332-88-6 structure
Product Name:Methyl 2,5-dimethyl-4-fluorobenzoate
CAS No:1806332-88-6
MF:C10H11FO2
MW:182.191546678543
CID:4951093
PubChem ID:123281431
Update Time:2025-09-22
Methyl 2,5-dimethyl-4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5-dimethyl-4-fluorobenzoate
- SCHEMBL20470613
- E93875
- Methyl 4-fluoro-2,5-dimethylbenzoate
- MFCD28794299
- 1806332-88-6
-
- Inchi： 1S/C10H11FO2/c1-6-5-9(11)7(2)4-8(6)10(12)13-3/h4-5H,1-3H3
- InChI Key： PMACGWQVSUQHTO-UHFFFAOYSA-N
- SMILES： FC1=CC(C)=C(C(=O)OC)C=C1C
Computed Properties
- Exact Mass: 182.07430775g/mol
- Monoisotopic Mass: 182.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3
Methyl 2,5-dimethyl-4-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013578-250mg |
Methyl 2,5-dimethyl-4-fluorobenzoate |
1806332-88-6 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015013578-500mg |
Methyl 2,5-dimethyl-4-fluorobenzoate |
1806332-88-6 | 97% | 500mg |
782.40 USD | 2021-06-21 | |
| Alichem | A015013578-1g |
Methyl 2,5-dimethyl-4-fluorobenzoate |
1806332-88-6 | 97% | 1g |
1,564.50 USD | 2021-06-21 | |
| Aaron | AR022IEC-250mg |
Methyl 4-fluoro-2,5-dimethylbenzoate |
1806332-88-6 | 95% | 250mg |
$808.00 | 2025-02-13 | |
| Aaron | AR022IEC-500mg |
Methyl 4-fluoro-2,5-dimethylbenzoate |
1806332-88-6 | 95% | 500mg |
$919.00 | 2025-02-13 |
Methyl 2,5-dimethyl-4-fluorobenzoate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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